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Compound of Interest

Compound Name: Destomycin B

Cat. No.: B15563954

A comprehensive review of publicly available scientific literature and databases reveals a
significant lack of detailed information regarding the specific applications of Destomycin B in
molecular biology research. While Destomycin B has been identified as an antibiotic, crucial
data for its use in a research setting—such as its precise mechanism of action, quantitative
data on its efficacy, and established experimental protocols—are not sufficiently documented in
accessible resources.

Destomycin B is known to be an antibiotic produced by the bacterium Streptomyces
rimofaciens.[1][2] It is classified as a member of the destomycin family of antibiotics, which are
aminoglycosides.[3][4] Like other aminoglycosides, it is presumed to exert its antibiotic effect by
inhibiting protein synthesis in susceptible organisms. It has been shown to be effective against
a range of Gram-positive and Gram-negative bacteria, as well as some fungi.[1][5][6]

Despite this general classification, detailed studies elucidating its specific molecular targets, its
impact on cellular signaling pathways, and quantitative measures of its activity (such as IC50 or
Minimum Inhibitory Concentration (MIC) values against common laboratory strains) are not
available in the public domain. The absence of this fundamental information precludes the
development of detailed and reliable application notes and experimental protocols for its use in
molecular biology research.

For researchers interested in the potential applications of aminoglycoside antibiotics in their
work, extensive information is available for other members of this class, such as Destomycin A,
Gentamicin, Kanamycin, and Neomycin. These antibiotics have well-characterized
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mechanisms of action, and a wealth of literature provides detailed protocols for their use in
various molecular biology techniques, including as selection agents for genetically modified
organisms and in studies of protein synthesis.

Due to the lack of specific and detailed scientific data for Destomycin B, we are unable to
provide the requested Application Notes and Protocols. The creation of such documents would
require empirical data that is not currently available in published literature. We recommend that
researchers seeking to use an aminoglycoside antibiotic in their experiments refer to the
extensive resources available for more well-characterized members of this antibiotic family.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15563954?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

